Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate
Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate
FR900098 is a derivative of fosmidomycin that has antimalarial activity (IC50s = 170, 170, and 90 nM for HB3, A2, and Dd2 P. falciparum strains, respectively). FR900098 inhibits DOXP reductoisomerase, a key enzyme in the non-mevalonate pathway of isoprenoid biosynthesis, in vitro in a dose-dependent manner. FR900098 (>10 mg/kg, i.p.) eradicated P. vinckei parasites within four days in mice.
Brand Name:
Vulcanchem
CAS No.:
73226-73-0
VCID:
VC20810387
InChI:
InChI=1S/C5H12NO5P.Na/c1-5(7)6(8)3-2-4-12(9,10)11;/h8H,2-4H2,1H3,(H2,9,10,11);/q;+1/p-1
SMILES:
CC(=O)N(CCCP(=O)(O)[O-])O.[Na+]
Molecular Formula:
C5H11NNaO5P
Molecular Weight:
219.11 g/mol
Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate
CAS No.: 73226-73-0
Cat. No.: VC20810387
Molecular Formula: C5H11NNaO5P
Molecular Weight: 219.11 g/mol
* For research use only. Not for human or veterinary use.
![Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate - 73226-73-0](/images/no_structure.jpg)
Specification
| Description | FR900098 is a derivative of fosmidomycin that has antimalarial activity (IC50s = 170, 170, and 90 nM for HB3, A2, and Dd2 P. falciparum strains, respectively). FR900098 inhibits DOXP reductoisomerase, a key enzyme in the non-mevalonate pathway of isoprenoid biosynthesis, in vitro in a dose-dependent manner. FR900098 (>10 mg/kg, i.p.) eradicated P. vinckei parasites within four days in mice. |
|---|---|
| CAS No. | 73226-73-0 |
| Molecular Formula | C5H11NNaO5P |
| Molecular Weight | 219.11 g/mol |
| IUPAC Name | sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate |
| Standard InChI | InChI=1S/C5H12NO5P.Na/c1-5(7)6(8)3-2-4-12(9,10)11;/h8H,2-4H2,1H3,(H2,9,10,11);/q;+1/p-1 |
| Standard InChI Key | LCFXFDGYDKNWMD-UHFFFAOYSA-M |
| SMILES | CC(=O)N(CCCP(=O)(O)[O-])O.[Na+] |
| Canonical SMILES | CC(=O)N(CCCP(=O)(O)[O-])O.[Na+] |
| Appearance | Assay:≥95%A crystalline solid |
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